Cas no 1025281-03-1 (4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-EN-2-one)

• Product Name: 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-EN-2-one
• CAS No: 1025281-03-1
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• MDL: MFCD00245571
• CID: 5012836
• Update Time: 2026-02-27

4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-EN-2-one Chemical and Physical Properties

Names and Identifiers

• 4-((4-ACETYLPHENYL)AMINO)-3-(PHENYLSULFONYL)BUT-3-EN-2-ONE
• (3Z)-4-[(4-acetylphenyl)amino]-3-(benzenesulfonyl)but-3-en-2-one
• 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-EN-2-one

• MDL： MFCD00245571
• Inchi： 1S/C18H17NO4S/c1-13(20)15-8-10-16(11-9-15)19-12-18(14(2)21)24(22,23)17-6-4-3-5-7-17/h3-12,19H,1-2H3/b18-12-
• InChI Key： BGEJGDCSVREPPW-PDGQHHTCSA-N
• SMILES： S(C1C=CC=CC=1)(/C(/C(C)=O)=C\NC1C=CC(C(C)=O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 589
• XLogP3: 3
• Topological Polar Surface Area: 88.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-EN-2-one

4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-en-2-one (CAS No. 1025281-03-1)

The compound 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-en-2-one, identified by the CAS registry number 1025281-03-1, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structure and promising biological activity, as evidenced by recent research studies.

The molecular structure of 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-en-2-one consists of a butenone backbone with substituents at positions 3 and 4. The presence of an acetylphenyl amino group and a phenylsulfonyl group introduces significant steric and electronic effects, which influence its chemical reactivity and biological interactions. These functional groups are known to play critical roles in modulating the compound's properties, making it a valuable subject for further investigation.

Recent studies have explored the synthesis of this compound, focusing on optimizing reaction conditions to achieve higher yields and purities. Researchers have employed various methodologies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct the molecule efficiently. These advancements have not only improved the synthesis process but also opened new avenues for its application in drug discovery.

In terms of biological activity, 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-en-2-one has shown potential as a modulator of key cellular pathways. Preclinical studies indicate that it exhibits selective inhibitory effects on certain enzymes, suggesting its potential as a therapeutic agent in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-related therapies.

The compound's stability under various environmental conditions has also been a focus of recent research. Studies have demonstrated that it maintains structural integrity under physiological pH levels and temperature ranges, which is crucial for its potential use in drug delivery systems. Additionally, its solubility properties have been optimized through structural modifications, enhancing its bioavailability.

From a materials science perspective, the unique electronic properties of 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-en-2-one make it a promising candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic photovoltaics and light-emitting diodes (OLEDs). These applications highlight the compound's versatility across multiple disciplines.

In conclusion, the compound 4-((4-Acetylphenyl)amino)-3-(phenylsulfonyl)but-3-en-2-one (CAS No. 1025281-03-1) represents a significant advancement in organic chemistry with diverse potential applications. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a key player in future innovations across pharmaceuticals, materials science, and beyond.